Cas no 2162393-83-9 (2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid)
2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2162393-83-9
- EN300-3223919
- 2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
- 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid
-
- Inchi: 1S/C8H9F3N2O4/c9-8(10,11)7(17)13-2-1-12(4-6(15)16)5(14)3-13/h1-4H2,(H,15,16)
- InChI Key: XFJOODNRHWGIOS-UHFFFAOYSA-N
- SMILES: FC(C(N1CC(N(CC(=O)O)CC1)=O)=O)(F)F
Computed Properties
- Exact Mass: 254.05144126g/mol
- Monoisotopic Mass: 254.05144126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 77.9Ų
2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3223919-0.05g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-3223919-0.1g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-3223919-0.25g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-3223919-0.5g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-3223919-1.0g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-3223919-2.5g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-3223919-5.0g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 | |
| Enamine | EN300-3223919-10.0g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 95.0% | 10.0g |
$3315.0 | 2025-03-19 | |
| Enamine | EN300-3223919-1g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 1g |
$770.0 | 2023-09-04 | ||
| Enamine | EN300-3223919-5g |
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid |
2162393-83-9 | 5g |
$2235.0 | 2023-09-04 |
2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid
Recent Advances in the Study of 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid (CAS: 2162393-83-9)
The compound 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid (CAS: 2162393-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetyl and piperazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.
One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel protease inhibitors. Researchers have demonstrated that the trifluoroacetyl group enhances the compound's binding affinity to specific enzymatic targets, making it a valuable scaffold for designing inhibitors against diseases such as hepatitis C and COVID-19. The piperazine ring further contributes to its metabolic stability, a critical factor in drug development.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the structural optimization of 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid to improve its pharmacokinetic profile. The study utilized computational modeling and in vitro assays to identify derivatives with enhanced bioavailability and reduced toxicity. These findings underscore the compound's versatility and its potential to serve as a cornerstone in the development of next-generation therapeutics.
Another area of interest is the compound's application in targeted drug delivery systems. Recent research has highlighted its ability to form stable conjugates with nanoparticles, enabling precise delivery of therapeutic agents to diseased tissues. This approach has shown particular promise in oncology, where targeted delivery can minimize off-target effects and improve treatment efficacy.
Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid. Current methods often yield low quantities of the desired product, necessitating further optimization of synthetic protocols. Researchers are actively exploring green chemistry approaches to address these limitations, with the aim of making the compound more accessible for industrial applications.
In conclusion, 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid (CAS: 2162393-83-9) represents a promising candidate for drug development, with applications ranging from protease inhibition to targeted drug delivery. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its therapeutic potential. The compound's unique chemical properties and versatility make it a valuable asset in the quest for innovative treatments for complex diseases.
2162393-83-9 (2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)